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Prosulfocarb Sulfoxide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prosulfocarb sulfoxide, a primary metabolite of the thiocarbamate herbicide prosulfocarb,
plays a crucial role in the herbicidal activity of its parent compound. This technical guide
provides a detailed overview of the chemical structure, physicochemical properties, and
available toxicological data for prosulfocarb sulfoxide. It also explores the metabolic pathway
of prosulfocarb and its mode of action through the inhibition of lipid synthesis. This document is
intended to serve as a valuable resource for researchers and professionals engaged in the
fields of agricultural science, environmental toxicology, and drug development.

Chemical Structure and Identification

Prosulfocarb sulfoxide is formed through the oxidation of the sulfur atom in the parent
molecule, prosulfocarb. This transformation is a key step in its bioactivation.

Table 1: Chemical Identification of Prosulfocarb Sulfoxide
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Identifier Value
CAS Number 51954-81-5
Molecular Formula C14H21NO2S[1]

Molecular Weight 267.39 g/mol [1]

IUPAC Name S-benzyl N,N-dipropylcarbamothioate S-oxide
1-[(Phenylmethyl)sulfinyl]-N,N-

Synonyms ) i
dipropylformamide

SMILES CCCN(CCC)C(=0)S(=0)Cclcceecl

Physicochemical Properties

Detailed physicochemical data for prosulfocarb sulfoxide are not readily available in the

literature. For context, the properties of the parent compound, prosulfocarb, are provided

below.

Table 2: Physicochemical Properties of Prosulfocarb

Property Value

Appearance Colorless to pale yellow liquid[2]
Melting Point -20 °C[2]

Boiling Point 341 °C[2]

Water Solubility Insoluble[2]

Solubility in Organic Solvents

Soluble in xylene, acetone, heptane, and ethyl

acetate[2]

Vapor Pressure

0.79 mPa[2]

Prosulfocarb sulfoxide is described as a colorless liquid and is soluble in chloroform and

acetonitrile.
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Metabolic Pathway and Mode of Action

Prosulfocarb is a pre-emergent herbicide that is absorbed by the roots and shoots of
germinating seedlings.[3][4] Its herbicidal activity is attributed to the inhibition of lipid synthesis.
[3][5] The metabolic activation of prosulfocarb to its sulfoxide form is crucial for its phytotoxic
effects.

The proposed metabolic pathway of prosulfocarb in plants involves the oxidation of the parent
compound to prosulfocarb sulfoxide. This is followed by further metabolism to other
intermediates, including benzoic acid.

Oxidation Metabolism Further Metabolites
(e.g., Benzoic Acid)

Click to download full resolution via product page

Caption: Metabolic pathway of prosulfocarb.

The primary mode of action of prosulfocarb and its active metabolite is the inhibition of very-
long-chain fatty acid (VLCFA) synthesis. This disruption of lipid production affects the formation
of cell membranes, which is essential for cell growth and division in developing seedlings.

Toxicological and Ecotoxicological Profile

Comprehensive toxicological data for prosulfocarb sulfoxide are limited. However, available
information suggests that it poses a risk to aquatic organisms.

Table 3: Ecotoxicity of Prosulfocarb and Prosulfocarb Sulfoxide
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Result
. Result
Organism Test (Prosulfocarb
(Prosulfocarb) )
Sulfoxide)

0.51-1.75 mg/L

. ] 4.1 mg/L (moderately
Daphnia 48h ECso (moderately to highly

] toxic)
toxic)

Earthworms - Slightly toxic Slightly toxic

A certified reference material for prosulfocarb sulfoxide indicates that it is classified as
hazardous to the aquatic environment (Aquatic Acute 1, Aquatic Chronic 1) with the hazard
statement H410: Very toxic to aquatic life with long lasting effects.

For the parent compound, prosulfocarb, the oral LDso in rats is 1820 mg/kg.[2] It is considered
to have low human toxicological effects but is an irritant.[2] Long-term studies in mammals
have shown effects on the liver and kidneys.[2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of prosulfocarb sulfoxide are
not extensively published. However, general methodologies can be inferred from related
literature.

Synthesis

The synthesis of prosulfocarb typically involves the reaction of dipropylamine with phosgene,
followed by a reaction with benzyl mercaptan. The subsequent oxidation of prosulfocarb to
prosulfocarb sulfoxide would likely involve the use of a suitable oxidizing agent, a common
method for sulfide to sulfoxide conversion.

Analytical Methods

The analysis of prosulfocarb and its metabolites, including the sulfoxide, is often performed
using chromatographic techniques coupled with mass spectrometry.

General Workflow for Analysis:
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Mass Spectrometric Detection
(e.g., MS/MS)
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Caption: General analytical workflow.

o Sample Preparation: Extraction from the matrix (e.g., soil, water, biological tissue) using an
appropriate solvent, followed by cleanup steps to remove interfering substances.

o Chromatographic Separation: High-performance liquid chromatography (HPLC) or gas
chromatography (GC) is used to separate prosulfocarb sulfoxide from other components in
the sample.

e Mass Spectrometric Detection: Mass spectrometry (MS), often in tandem (MS/MS), is used
for sensitive and selective detection and quantification.

Conclusion

Prosulfocarb sulfoxide is a key metabolite in the herbicidal action of prosulfocarb. While its
role in lipid synthesis inhibition is established through the action of its parent compound,
specific physicochemical and a comprehensive toxicological profile for the sulfoxide remain
areas requiring further investigation. The information provided in this guide serves as a
foundational resource for researchers and professionals, highlighting the current state of
knowledge and identifying areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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